Benzyl isobutyrate
Benzyl isobutyrate
Phenylmethyl 2-methylpropanoate, also known as benzyl 2-methyl propionate or benzyl isobutanoate, belongs to the class of organic compounds known as benzyloxycarbonyls. These are organic compounds containing a carbonyl group substituted with a benzyloxyl group. Phenylmethyl 2-methylpropanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, phenylmethyl 2-methylpropanoate is primarily located in the membrane (predicted from logP). Phenylmethyl 2-methylpropanoate is a sweet, fruity, and jasmine tasting compound that can be found in alcoholic beverages, fruits, and spearmint. This makes phenylmethyl 2-methylpropanoate a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
103-28-6
VCID:
VC0085764
InChI:
InChI=1S/C11H14O2/c1-9(2)11(12)13-8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
SMILES:
CC(C)C(=O)OCC1=CC=CC=C1
Molecular Formula:
C11H14O2
Molecular Weight:
178.23 g/mol
Benzyl isobutyrate
CAS No.: 103-28-6
Main Products
VCID: VC0085764
Molecular Formula: C11H14O2
Molecular Weight: 178.23 g/mol
| CAS No. | 103-28-6 |
|---|---|
| Product Name | Benzyl isobutyrate |
| Molecular Formula | C11H14O2 |
| Molecular Weight | 178.23 g/mol |
| IUPAC Name | benzyl 2-methylpropanoate |
| Standard InChI | InChI=1S/C11H14O2/c1-9(2)11(12)13-8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3 |
| Standard InChIKey | UIKJRDSCEYGECG-UHFFFAOYSA-N |
| SMILES | CC(C)C(=O)OCC1=CC=CC=C1 |
| Canonical SMILES | CC(C)C(=O)OCC1=CC=CC=C1 |
| Density | d2525 1 1.000-1.006 |
| Physical Description | Liquid colourless liquid with a fresh, fruity-floral odou |
| Description | Phenylmethyl 2-methylpropanoate, also known as benzyl 2-methyl propionate or benzyl isobutanoate, belongs to the class of organic compounds known as benzyloxycarbonyls. These are organic compounds containing a carbonyl group substituted with a benzyloxyl group. Phenylmethyl 2-methylpropanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, phenylmethyl 2-methylpropanoate is primarily located in the membrane (predicted from logP). Phenylmethyl 2-methylpropanoate is a sweet, fruity, and jasmine tasting compound that can be found in alcoholic beverages, fruits, and spearmint. This makes phenylmethyl 2-methylpropanoate a potential biomarker for the consumption of these food products. |
| Solubility | insoluble in water and glycerin, soluble in organic solvents, oils miscible at room temperature (in ethanol) |
| PubChem Compound | 7646 |
| Last Modified | Nov 11 2021 |
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